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Introduction
Tyrphostin AG30 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase.[1][2][3][4][5] As a competitive inhibitor of ATP binding to the EGFR

kinase domain, Tyrphostin AG30 effectively blocks receptor autophosphorylation and

subsequent activation of downstream signaling pathways crucial for cell proliferation and

survival, such as the STAT5 and potentially the RAS-RAF-MEK-ERK and PI3K-AKT pathways.

[1][6][7][8][9] Accurate and consistent preparation of stock solutions is paramount for obtaining

reproducible and reliable experimental results. These notes provide a detailed protocol for the

preparation, storage, and handling of Tyrphostin AG30 stock solutions using Dimethyl

Sulfoxide (DMSO).

Data Presentation: Properties of Tyrphostin AG30
The table below summarizes key quantitative data for Tyrphostin AG30.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15612297?utm_src=pdf-interest
https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/pdf/Tyrphostin_AG30_A_Technical_Guide_to_its_Mechanism_of_Action_as_an_EGFR_Inhibitor.pdf
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.benchchem.com/pdf/Tyrphostin_AG30_A_Comparative_Guide_to_a_Selective_EGFR_Inhibitor.pdf
https://www.selleckchem.com/products/ag30.html
https://www.benchchem.com/pdf/Tyrphostin_AG30_A_Comparative_Guide_to_Kinase_Selectivity.pdf
https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/pdf/Tyrphostin_AG30_A_Technical_Guide_to_its_Mechanism_of_Action_as_an_EGFR_Inhibitor.pdf
https://www.benchchem.com/pdf/Tyrphostin_AG30_In_Vivo_Administration_Guide_for_Preclinical_Research.pdf
https://www.benchchem.com/pdf/Tyrphostin_AG30_A_Technical_Guide_to_its_Downstream_Signaling_Effects.pdf
https://www.benchchem.com/pdf/Tyrphostin_AG30_A_Technical_Guide_to_its_Cellular_Targets_and_Selectivity.pdf
https://www.benchchem.com/pdf/Tyrphostin_AG30_A_Technical_Guide_to_its_Inhibition_of_the_EGFR_Signaling_Pathway.pdf
https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/product/b15612297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Molecular Weight 205.17 g/mol

Formula C₁₀H₇NO₄

CAS Number 122520-79-0

Solubility in DMSO
≥ 41 mg/mL (199.83 mM)[4][6]

[10]

Can be increased up to 125

mg/mL with sonication.[6][10]

Use fresh, anhydrous DMSO

as it is hygroscopic.[11][12]

Recommended Stock Conc. 10 mM - 50 mM[10][13]

Higher concentrations can be

prepared depending on

experimental needs.

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months[2][10]

Store in small, single-use

aliquots to avoid repeated

freeze-thaw cycles.[13][14]

Protect from light.[14]

Final DMSO Conc. in Media < 0.5% (v/v)[10][15]

Higher concentrations may

cause cytotoxicity. Always

include a vehicle control.

Signaling Pathway Inhibition by Tyrphostin AG30
Tyrphostin AG30 targets the intracellular tyrosine kinase domain of EGFR. By blocking ATP

binding, it prevents the autophosphorylation required to activate downstream signaling

cascades that regulate cell proliferation and survival.
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Caption: EGFR signaling cascade and the inhibitory action of Tyrphostin AG30.
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Experimental Protocols
Protocol for Preparation of a 10 mM Tyrphostin AG30
Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro experiments.

Materials:

Tyrphostin AG30 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile 1.5 mL microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Water bath sonicator (optional)

Calibrated pipettes and sterile filter pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-Protocol Preparations: Allow Tyrphostin AG30 powder and DMSO to equilibrate to room

temperature before use. Work in a sterile environment (e.g., a laminar flow hood).

Weighing Tyrphostin AG30:

Place a sterile 1.5 mL microcentrifuge tube on the tared analytical balance.

Carefully weigh 2.05 mg of Tyrphostin AG30 powder directly into the tube.[10] Record the

exact weight.

Calculating Required DMSO Volume:
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Use the following formula to calculate the volume of DMSO required:

Volume (L) = Weight (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For 2.05 mg of Tyrphostin AG30 (MW = 205.17 g/mol ) to make a 10 mM (0.01 M)

solution:

Volume (L) = 0.00205 g / (205.17 g/mol * 0.01 mol/L) = 0.001 L = 1 mL

Dissolving the Compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Tyrphostin
AG30 powder.[10]

Cap the tube securely and vortex for 1-2 minutes to facilitate dissolution.[10][13]

Visually inspect the solution to ensure no particulates are present. If the compound does

not fully dissolve, sonicate the tube in a water bath for 5-10 minutes until the solution is

clear.[2][10]

Aliquoting and Storage:

Once completely dissolved, dispense the stock solution into smaller, single-use volumes

(e.g., 10-50 µL) in sterile, clearly labeled microcentrifuge tubes.[10]

Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and

date of preparation.

For short-term storage (up to 1 month), store aliquots at -20°C. For long-term storage (up

to 6 months), store at -80°C.[2][10]
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Caption: Workflow for preparing Tyrphostin AG30 stock solution.
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Protocol for Preparing an Aqueous Working Solution
Tyrphostin AG30 has low aqueous solubility, and precipitation can occur when diluting the

DMSO stock into culture media or buffers.[13][14] This protocol minimizes this issue.

Procedure:

Thaw Stock: Thaw a single aliquot of the Tyrphostin AG30 DMSO stock solution at room

temperature.

Prepare Medium: Pre-warm the required volume of cell culture medium or aqueous buffer in

a sterile tube.

Dilute Stock: While vigorously vortexing or stirring the medium, add the required volume of

the DMSO stock solution drop-by-drop.[13] This rapid mixing helps prevent the compound

from precipitating.

Example: To prepare 10 mL of a 10 µM working solution from a 10 mM stock, add 10 µL of

the stock to 10 mL of medium (a 1:1000 dilution). The final DMSO concentration will be

0.1%.

Immediate Use: Use the freshly prepared working solution immediately to ensure stability

and avoid potential precipitation over time.[13][14]

Troubleshooting
Precipitation upon dilution into aqueous media is the most common issue.
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Problem:
Precipitation in

Aqueous Medium

Cause:
Low Aqueous Solubility

Cause:
DMSO Quality

Solution 1:
Improve Dilution Technique

Solution 2:
Check Final DMSO %

Solution 3:
Use Fresh DMSO

• Add stock drop-wise to
vigorously vortexing medium.

• Prepare fresh & use immediately.

• Ensure final DMSO % is <0.5%.
• Higher % may be needed but

requires vehicle control validation.

• Use anhydrous, high-purity DMSO.
• Old DMSO absorbs water,

reducing solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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